Cas no 2757-83-7 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-)

2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- structure
2757-83-7 structure
Product Name:2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
CAS No:2757-83-7
MF:C5H4N2O4
MW:156.096261024475
CID:261970
PubChem ID:257345
Update Time:2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
    • 1-methyl-1,3-diazinane-2,4,5,6-tetrone
    • 1-methylalloxan
    • 1-methylalloxane
    • 1-methylpyrimidine-2,4,5,6(1h,3h)-tetrone
    • 3-methylalloxan
    • AC1L5WKT
    • AC1Q6DC3
    • AR-1C4758
    • CCG-40521
    • CTK4F9904
    • Methylalloxane hydrate
    • N-methyl alloxan
    • N-methyl-alloxan
    • N-methylalloxane
    • NSC85316
    • SureCN251169
    • SCHEMBL251169
    • DTXSID70292753
    • 2,4,5,6(1H,3H)-Pyrimidinetetrone, 1-methyl-
    • NSC 85316
    • 2757-83-7
    • EN300-7717793
    • methylalloxan
    • NSC-85316
    • Inchi: 1S/C5H4N2O4/c1-7-4(10)2(8)3(9)6-5(7)11/h1H3,(H,6,9,11)
    • InChI Key: MYANJNWISKAXRA-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC(N1C)=O)=O)=O

Computed Properties

  • Exact Mass: 156.01712
  • Monoisotopic Mass: 156.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55

2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Pricemore >>

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